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Compound of Interest

Compound Name: Ethylhydrazine

Cat. No.: B1196685

An In-depth Technical Guide for Researchers and Drug Development Professionals

Ethylhydrazine has emerged as a crucial nucleophilic building block in organic synthesis,
prized for its utility in constructing a variety of nitrogen-containing heterocyclic scaffolds. These
scaffolds are central to the development of new pharmaceuticals, agrochemicals, and
functional materials. This technical guide provides a comprehensive overview of
ethylhydrazine's properties, core reactivity, and its application in key synthetic
transformations, complete with detailed experimental protocols and workflow visualizations.

Physicochemical Properties and Safe Handling

Ethylhydrazine is a reactive chemical typically supplied and handled as a more stable salt,
such as the hydrochloride or oxalate salt.[1] It is a toxic and potentially carcinogenic compound,
necessitating stringent safety protocols.[2][3]

Table 1: Physicochemical and Safety Data for Ethylhydrazine and its Salts
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Ethylhydrazine

Ethylhydrazine

Ethylhydrazine

Property .
(Base) hydrochloride oxalate

CAS Number 624-80-6 18413-14-4 6629-60-3
Molecular Formula C2HsNz2 C2H9CIN2 CaH10N204
Molecular Weight 60.10 g/mol 96.56 g/mol 150.13 g/mol
Appearance Colorless liquid White crystalline solid White solid
Boiling Point 100°C @ 744 Torr[4] - -

Harmful if

Key Hazards

Toxic, Carcinogenic
(Suspected), Skin
Sensitizer.[3][5]

Harmful if
swallowed/inhaled/in

contact with skin.[3]

swallowed/in contact
with skin,
Carcinogenic, Skin

Sensitizer.[5]

Storage Conditions

Store at 2-8°C under
dry conditions.[1]

Store in a cool, dry,

well-ventilated place.

[5]

Table 2: Recommended Safety and Handling Procedures
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Precaution Category

Recommended Action

Personal Protective Equipment (PPE)

Wear chemical-resistant gloves (e.g., nitrile),
safety goggles or face shield, and a lab coat.
Use a dust mask or respirator when handling
solid forms.[3][6]

Engineering Controls

All manipulations should be performed in a well-

ventilated chemical fume hood.[6]

Handling

Avoid contact with skin, eyes, and clothing. Do
not eat, drink, or smoke in the work area. Avoid
formation of dust and aerosols.[5][6] Wash

hands thoroughly after handling.[3]

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated area. Store away from

incompatible materials such as oxidizing agents.

[5]16]

Spill & Disposal

For spills, absorb with an inert material (e.g.,
vermiculite, dry sand) and place in a sealed
container for disposal as hazardous waste.[6]
Follow local regulations for chemical waste

disposal.[5]

Core Reactivity and Applications in Heterocyclic

Synthesis

The synthetic utility of ethylhydrazine is primarily derived from the nucleophilicity of its amino

groups. Its reaction with electrophilic partners, particularly carbonyl compounds, serves as the

foundation for constructing larger, more complex molecules.

The condensation of ethylhydrazine with aldehydes or ketones is a fundamental reaction that

forms an ethylhydrazone. This reaction typically proceeds under mild, often acidic, conditions

and is the initial step in many significant synthetic sequences, such as the Fischer indole

synthesis.[7][8][9] The formation of the stable C=N bond is a high-yield process.[10]
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Aldehyde or Ketone Ethylhydrazine
(R1, R2 = H, Alkyl, Aryl) (H2N-NH-Et)
+ H+

Hemiaminal Intermediate

- H20
-H+

Products

Ethylhydrazone

General Reaction: Hydrazone Formation

1,3-Dicarbonyl

Compound
q Cyclocondensation Work-up & 1-Ethyl-pyrazole :
SER i (e.g., Reflux in Ethanol) Purification Derivative FINE] (ATl
Ethylhydrazine

(or its salt)

Workflow: Pyrazole Synthesis
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Oxidation (Optional)
(e.g., CrOs)

1,4-Diketone or
y-Ketoacid
Start Materials “

Ethylhydrazine

Dihydropyridazine N-Ethyl Pyridazine
Intermediate Derivative

Cyclization
(e.g., Reflux in Acetic Acid)

Workflow: Pyridazine Synthesis

Arylhydrazine
+ Ketone/Aldehyde

+ H*

Hydrazone
Formation

Tautomerization

Ene-hydrazine
(Tautomer)

[3,3]-Sigmatropic
Rearrangement

Di-imine
Intermediate

Rearomatization

Cyclization &
NHs Elimination

Indole Product

Mechanism: Fischer Indole Synthesis
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Start Materials

Acetylhydrazine Bromoethane

Step 1: Ethylation
(Catalyst)

N-acetyl-N'-ethylhydrazine

Step 2: Deacetylation

(Conc. HCI, 60°C)

Ethylhydrazine
Dihydrochloride

Final Product

Workflow: Synthesis of Ethylhydrazine Dihydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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